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Compound of Interest

Compound Name: 3-Bromothiophen-2-amine

Cat. No.: B1321397

Essential Safety and Logistics for 3-Bromothiophen-
2-amine

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Bromothiophen-2-amine (CAS No.
774492-91-0) is not readily available. The following guidance is synthesized from safety data
for structurally similar compounds, such as 2-bromothiophene and 3-bromothiophene, and
general best practices for handling halogenated organic compounds. Researchers should
handle this chemical with extreme caution and consult with their institution's Environmental
Health and Safety (EHS) department for specific guidance.

Inferred Hazard Identification

Based on data from related brominated thiophenes, 3-Bromothiophen-2-amine is anticipated
to be a hazardous substance with the following potential risks:

Flammability: Likely a flammable liquid and vapor.[1] Vapors may form explosive mixtures
with air.[1]

Toxicity: Expected to be toxic or fatal if swallowed, in contact with skin, or if inhaled.[1]

Irritation and Damage: May cause serious eye damage and skin irritation.

Respiratory Effects: May cause respiratory irritation.
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e Odor: A strong, unpleasant odor (stench) is characteristic of many thiophene compounds.

Quantitative Data for Structurally Similar Compounds

The following table summarizes key data points from the SDS of related compounds. This
information should be used as a general guideline only.

2-Bromothiophene (CAS 3-Bromothiophene (CAS

Property
1003-09-4) 872-31-1)
Molecular Formula CaHsBrS CaHsBrS
Molecular Weight 163.03 g/mol 163.03 g/mol
Appearance Light yellow liquid Light yellow liquid
Boiling Point 149 - 151 °C (300 - 304 °F) 158 °C (316.4 °F)
Flash Point Not specified 56 °C (132.8 °F)
Density 1.684 g/mL at 25 °C (77 °F) Not specified
] Store away from heat, sparks,
Storage Temperature Refrigerator/flammables
and flame.[2]
Flammable liquid and vapor,
Toxic if swallowed, Fatal in
Flammable liquid and vapor, contact with skin, Fatal if
GHS Hazard Statements Fatal if swallowed, Causes inhaled, Causes serious eye
serious eye damage. irritation, May cause an allergic

skin reaction, May cause

respiratory irritation.[1]

Note: For 3-Bromothiophen-2-amine (CAS 774492-91-0), supplier information suggests
storage in a freezer at temperatures under -20°C.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure. The following equipment should be
considered mandatory when handling 3-Bromothiophen-2-amine.
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Eye and Face Protection

o Primary Protection: Wear tightly fitting chemical safety goggles conforming to OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]

e Secondary Protection: In addition to goggles, use a face shield when there is a splash
hazard during procedures such as transferring liquids or preparing solutions.

Skin Protection

o Gloves: Wear chemical-resistant, impervious gloves that have been inspected for integrity
before use.[4] Use proper glove removal technique to avoid skin contact.[4] Dispose of
contaminated gloves after use.

o Body Protection: A flame-retardant lab coat is the minimum requirement. For larger quantities
or tasks with a higher risk of splashing, wear flame-retardant antistatic protective clothing or
a chemical-resistant suit that covers the entire body.

Respiratory Protection

e Primary Control: All handling of 3-Bromothiophen-2-amine should be conducted in a
certified chemical fume hood to minimize inhalation exposure.[1]

e Secondary Protection: If a fume hood is not available or if engineering controls are
insufficient, a NIOSH-approved respirator with an organic vapor cartridge is required.[1]
Follow the OSHA respirator regulations found in 29 CFR 1910.134.

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is essential for the safety of all laboratory personnel.
Step 1: Preparation and Prevention

o Review Safety Information: Before beginning work, review this guide and any available
safety information. Ensure eyewash stations and safety showers are readily accessible and
operational.[4]

o Assemble PPE: Don all required personal protective equipment as outlined above.
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o Prepare Work Area: Ensure the chemical fume hood is functioning correctly. Clear the
workspace of any unnecessary items.

Step 2: Chemical Handling

e Grounding: Ground and bond containers when transferring material to prevent static
discharge, which can be an ignition source.

e Use Appropriate Tools: Use only non-sparking tools to minimize the risk of ignition.[1][2]
» Avoid Contact: Do not get the chemical in eyes, on skin, or on clothing.[2]

e Maintain Ventilation: Keep operations within the fume hood sash at the indicated working
height.

Step 3: Storage

o Container Integrity: Keep the container tightly closed in a dry, cool, and well-ventilated area.

[2]

o Temperature Control: Store in a freezer at temperatures below -20°C, as recommended by
suppliers.[3]

e Segregation: Store away from incompatible materials, such as strong oxidizing agents,
strong bases, and strong reducing agents.[2]

e Labeling: Ensure the container is clearly labeled with the chemical name and all appropriate
hazard warnings.

Disposal Plan

The disposal of 3-Bromothiophen-2-amine and associated waste must be managed in
compliance with local, regional, and national hazardous waste regulations.[2]

Step 1: Waste Identification and Segregation

o Classify Waste: All materials contaminated with 3-Bromothiophen-2-amine, including empty
containers, pipette tips, and gloves, must be treated as hazardous waste.
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e Segregate as Halogenated Waste: This compound is a halogenated organic chemical. It is
crucial to segregate it into a designated "Halogenated Organic Waste" stream.[5][6] Do not
mix with non-halogenated waste, as this increases disposal costs and complexity.[5]

Step 2: Waste Collection and Storage

o Use Designated Containers: Collect waste in a clearly labeled, sealable, and chemically
compatible container. High-density polyethylene (HDPE) containers are generally suitable.

o Labeling: Affix a "Hazardous Waste" label to the container before adding any waste.[7] The
label must include the chemical name ("3-Bromothiophen-2-amine") and a list of all
constituents and their approximate percentages.[5]

o Secure Storage: Keep the waste container tightly sealed at all times, except when adding
waste. Store it in a designated satellite accumulation area within the laboratory, preferably in
secondary containment to mitigate spills.[7]

Step 3: Final Disposal

o Contact EHS: Do not attempt to dispose of the chemical waste yourself. Contact your
institution's Environmental Health and Safety (EHS) or equivalent department to arrange for
the pickup and proper disposal of the hazardous waste.

» Provide Documentation: Be prepared to provide all necessary documentation regarding the
waste's composition and volume to the disposal service.

Mandatory Visualization

The following diagram outlines the comprehensive workflow for safely handling and disposing
of 3-Bromothiophen-2-amine.
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Caption: Workflow for the safe handling and disposal of 3-Bromothiophen-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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